Cas no 1089278-99-8 (1-methyl-4-[(2-methyl-3-nitrophenyl)methyl]-Piperazine)

• Product Name: 1-methyl-4-[(2-methyl-3-nitrophenyl)methyl]-Piperazine
• CAS No: 1089278-99-8
• MF: C₁₃H₁₉N₃O₂
• MW: 249.308862924576
• CID: 1098429
• PubChem ID: 59427904
• Update Time: 2025-04-20

1-methyl-4-[(2-methyl-3-nitrophenyl)methyl]-Piperazine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-[(2-methyl-3-nitrophenyl)methyl]-Piperazine
• 1-methyl-4-[(2-methyl-3-nitrophenyl)methyl]piperazine
• 1-(2-methyl-3-nitrobenzyl)-4-methylpiperazine
• PMTACOKZNIJKSZ-UHFFFAOYSA-N
• 1089278-99-8
• DA-15736
• SCHEMBL310485

• Inchi： 1S/C13H19N3O2/c1-11-12(4-3-5-13(11)16(17)18)10-15-8-6-14(2)7-9-15/h3-5H,6-10H2,1-2H3
• InChI Key： PMTACOKZNIJKSZ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(=C1C)CN1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 249.147726857g/mol
• Monoisotopic Mass: 249.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.3Ų